Cas no 1807123-18-7 (2-Bromo-3-chloroisonicotinamide)
1807123-18-7 structure
Product Name:2-Bromo-3-chloroisonicotinamide
CAS No:1807123-18-7
MF:C6H4BrClN2O
MW:235.465759277344
CID:4708018
Update Time:2023-08-15
2-Bromo-3-chloroisonicotinamide Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-chloroisonicotinamide
-
- Inchi： 1S/C6H4BrClN2O/c7-5-4(8)3(6(9)11)1-2-10-5/h1-2H,(H2,9,11)
- InChI Key： SDADWMMGKJAANT-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(N)=O)C=CN=1)Cl
Computed Properties
- Exact Mass: 233.92
- Monoisotopic Mass: 233.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56
2-Bromo-3-chloroisonicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013821-250mg |
2-Bromo-3-chloroisonicotinamide |
1807123-18-7 | 95% | 250mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A029013821-1g |
2-Bromo-3-chloroisonicotinamide |
1807123-18-7 | 95% | 1g |
$2,923.95 | 2022-03-31 |
2-Bromo-3-chloroisonicotinamide Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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